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Compound Name: Hydroxysulochrin

Cat. No.: B3025930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxysulochrin is a naturally occurring benzophenone derivative that has been isolated

from the fungus Aureobasidium sp.[1] As a secondary metabolite, it has garnered interest for its

specific biological activity as a plant growth regulator. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological functions of Hydroxysulochrin. Detailed experimental workflows and a discussion of

its potential mechanism of action within relevant signaling pathways are also presented.

Chemical Structure and Identification
Hydroxysulochrin is characterized by a diaryl ketone core, with one phenyl ring being a

derivative of 3,5-dihydroxy-4-(hydroxymethyl)benzoic acid and the other being a derivative of 5-

hydroxy-3-methoxybenzoic acid methyl ester.

Chemical Name: 2-[2,6-dihydroxy-4-(hydroxymethyl)benzoyl]-5-hydroxy-3-methoxy-benzoic

acid, methyl ester[2]

Molecular Formula: C₁₇H₁₆O₈[2]

CAS Number: 581068-64-6[2]

SMILES: COC1=C(C(=O)C2=C(O)C=C(CO)C=C2O)C(=CC(=C1)O)C(=O)OC[2]
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Physicochemical Properties
A summary of the key physicochemical properties of Hydroxysulochrin is provided in the table

below. This data is essential for its handling, formulation, and application in experimental

settings.

Property Value Source

Molecular Weight 348.30 g/mol [2]

Appearance Solid [2]

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, and Methanol
[2]

Storage Temperature -20°C [2]

Experimental Protocols
While the full experimental details from the primary literature (Shimada et al., 2003) are not

publicly available, a generalized workflow for the isolation and characterization of a fungal

metabolite like Hydroxysulochrin is presented below. This serves as a representative protocol

for researchers aiming to isolate similar compounds.
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Fungal Culture and Extraction

Chromatographic Purification

Structure Elucidation

1. Fungal Culture
Aureobasidium sp. grown on

malt extract medium

2. Filtration
Separation of fungal biomass

from the culture filtrate

3. Liquid-Liquid Extraction
Extraction of the filtrate with

an organic solvent (e.g., Ethyl Acetate)

4. Column Chromatography
Initial separation on silica gel

using a solvent gradient

5. Further Purification
(e.g., Sephadex LH-20)

6. High-Performance Liquid
Chromatography (HPLC)
Final purification to yield
pure Hydroxysulochrin

7. Spectroscopic Analysis
- Mass Spectrometry (MS)

- Nuclear Magnetic Resonance (NMR)
- Infrared (IR) Spectroscopy

8. Structure Determination
Analysis of spectroscopic data

to determine the chemical structure

Click to download full resolution via product page

Fig. 1: Generalized workflow for the isolation and characterization of Hydroxysulochrin.
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Biological Activity and Signaling Pathways
Hydroxysulochrin has been identified as a plant growth regulator with a specific inhibitory

effect on tea (Camellia sinensis) pollen tube growth. At a concentration of 100 mg/L, it was

found to inhibit pollen tube growth by 41%.[1] Interestingly, it showed no inhibitory effect on the

growth of lettuce (Lactuca sativa) seedlings, suggesting a targeted biological activity.[1]

The precise molecular target of Hydroxysulochrin in pollen tubes has not yet been elucidated.

However, its activity as a pollen tube growth inhibitor suggests that it may interfere with one or

more of the key signaling pathways that regulate this process. Pollen tube elongation is a

complex process governed by a network of signaling molecules, including calcium ions (Ca²⁺),

reactive oxygen species (ROS), and small GTPases of the ROP (Rho-related GTPases from

plants) family.

The diagram below illustrates a simplified model of the ROP GTPase signaling pathway, a

central regulator of polarized cell growth in pollen tubes. Hydroxysulochrin may potentially act

by disrupting one of the components of this pathway, leading to the observed inhibition of

pollen tube elongation.
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Fig. 2: Potential inhibition point of Hydroxysulochrin in the ROP GTPase signaling pathway.
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Hydroxysulochrin is a fungal metabolite with a well-defined chemical structure and specific

activity as a tea pollen tube growth inhibitor. While detailed spectroscopic data and

experimental protocols from its initial discovery are not widely available, its known properties

make it an interesting subject for further research in plant biology and as a potential lead for the

development of novel agrochemicals. Future studies should focus on elucidating its precise

mechanism of action and identifying its molecular target within the signaling pathways that

govern pollen tube growth.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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